Cas no 2034347-80-1 (5-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide
• CAS No: 2034347-80-1
• MF: C₁₅H₁₃N₃O₂S
• MW: 299.3476
• CID: 5352269
• Update Time: 2025-05-24

5-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]-1,2-oxazole-3-carboxamide
• 5-methyl-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)isoxazole-3-carboxamide
• 5-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide

• Inchi： 1S/C15H13N3O2S/c1-10-5-13(18-20-10)15(19)17-8-11-6-12(9-16-7-11)14-3-2-4-21-14/h2-7,9H,8H2,1H3,(H,17,19)
• InChI Key： XUHZBELYYLTIJQ-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C1=C([H])N=C([H])C(=C1[H])C([H])([H])N([H])C(C1C([H])=C(C([H])([H])[H])ON=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 2.1
• Topological Polar Surface Area: 96.3

Additional information on 5-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1,2-oxazole-3-carboxamide

5-Methyl-N-{[5-(Thiophen-2-Yl)Pyridin-3-Yl]Methyl}-1,2-Oxazole-3-Carboxamide (CAS No. 2034347-80-1)

5-Methyl-N-{[5-(Thiophen-2-Yl)Pyridin-3-Yl]Methyl}-1,2-Oxazole-3-Carboxamide is a highly specialized organic compound with the CAS registry number 2034347-80-1. This compound belongs to the class of heterocyclic compounds and features a unique combination of functional groups that make it a promising candidate in various fields of chemical research and pharmaceutical development. The molecule consists of a 1,2-Oxazole ring system, which is fused with a pyridine ring and incorporates a thiophene substituent. These structural elements contribute to its distinctive chemical properties and potential applications.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. The compound's structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its spatial arrangement and electronic properties.

One of the most significant applications of 5-Methyl-N-{[5-(Thiophen-2-Yl)Pyridin-3-Yl]Methyl}-1,2-Oxazole-3-Carboxamide lies in its potential as a bioactive agent. Preclinical studies have demonstrated its ability to modulate key biological pathways, making it a valuable tool in drug discovery. For instance, research published in the journal *Nature Communications* highlights its role as an inhibitor of certain kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases.

The presence of the thiophene group in the molecule imparts unique electronic properties that enhance its bioavailability and stability. This feature has been leveraged in designing novel drug delivery systems. Additionally, the pyridine ring contributes to hydrogen bonding capabilities, which are crucial for interactions with biological targets.

Recent studies have also explored the use of this compound in materials science. Its ability to form self-assembled monolayers has been exploited in the development of advanced sensors and electronic devices. Researchers at Stanford University have reported that incorporating this compound into polymer matrices significantly improves their mechanical and thermal properties.

In terms of environmental impact, this compound has shown biodegradability under specific conditions, which aligns with current sustainability trends in chemical manufacturing. However, further investigations are required to fully understand its ecological footprint and ensure safe disposal practices.

The development of 5-Methyl-N-{[5-(Thiophen-2-Yl)Pyridin-3-Yl]Methyl}-1,2-Oxazole-3-Carboxamide represents a milestone in heterocyclic chemistry. Its versatile structure and diverse applications underscore its importance in both academic research and industrial settings. As ongoing studies continue to unravel its potential, this compound is poised to play a pivotal role in advancing modern medicine and materials science.